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A Guide for Researchers, Scientists, and Drug Development Professionals

Note on "Savvy" for Systematic Literature Reviews: Our comprehensive search did not identify
a specific software tool named "Savvy" dedicated to systematic literature reviews. The term
may refer to the broader concept of being proficient or "savvy" in conducting these reviews.
This guide provides detailed protocols and application notes using established tools to enhance
your proficiency in the systematic literature review process.

A systematic literature review (SLR) is a methodical approach to identifying, appraising, and
synthesizing all relevant studies on a specific topic. To manage the complexity and volume of
data, several software tools are available to streamline this process. These tools can
significantly enhance efficiency, collaboration, and the transparent documentation of the review
process.

Comparison of Popular Systematic Literature Review
Software

To assist in selecting an appropriate tool, the following table summarizes the key features of
several popular software options.
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Protocol: Systematic Literature Review Using

Rayyan

This protocol outlines the steps for conducting the screening phase of a systematic literature

review using Rayyan, a free, Al-powered tool designed to expedite this process.

Protocol Development and Search Strategy

Objective: To define the research question and develop a comprehensive search strategy

before initiating the literature screening.

Methodology:

o Define the Research Question: Clearly articulate the research question using a framework

such as PICO (Population, Intervention, Comparison, Outcome).
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» Select Databases: Identify relevant databases for the research question. Common choices in
life sciences and drug development include PubMed, Embase, Scopus, and Web of Science.

e Develop Search Terms: For each concept in the research question, create a list of keywords
and synonyms. Utilize controlled vocabulary terms like MeSH (Medical Subject Headings)
where available.

e Construct the Search String: Combine the search terms using Boolean operators (AND, OR,
NOT). Use truncation and wildcards to capture variations in terms.

o Document the Search: Record the exact search string used for each database, along with
the date of the search and the number of results returned. This is crucial for reproducibility.

Logical Workflow for Search Strategy Development

Define Research Question (PICO)

'

Identify Key Concepts

'

Brainstorm Keywords & Synonyms Identify Controlled Vocabulary (e.g., MeSH)

i :

Combine with Boolean Operators (AND, OR)

'

Refine and Test Search String

:

Execute Search in Databases
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Caption: Workflow for developing a search strategy.

Importing Search Results into Rayyan

Objective: To consolidate all retrieved citations into Rayyan for deduplication and screening.
Methodology:

o Export from Databases: From each database searched, export the results in a compatible
format (e.g., RIS, BibTeX, EndNote).

o Create a New Review in Rayyan:

o Log in to Rayyan (or create a free account).

o Click "New Review" and provide a title and description.
e Upload References:

o Select the newly created review.

o Click "Upload" and import the files exported from the databases. Rayyan will automatically
process the files and detect duplicates.

Title and Abstract Screening

Objective: To screen the titles and abstracts of all imported articles against the predefined
inclusion and exclusion criteria.

Methodology:

o Establish Inclusion/Exclusion Criteria: Based on the research question, create a clear set of
criteria for including or excluding studies.

« Invite Collaborators (if applicable):

o Navigate to the review settings in Rayyan.
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o Invite team members by email to collaborate on the screening in real-time.

e Screening Process:

For each article, read the title and abstract.

[e]

o

Make a decision: Include, Exclude, or Maybe.

[¢]

Rayyan's Al will learn from your decisions and start to prioritize the most relevant articles,
displaying a "5-star rating" of relevance.

[¢]

To ensure consistency, a second reviewer should independently screen the same set of
articles.

e Conflict Resolution:
o Rayyan will highlight articles with conflicting decisions between reviewers.

o Discuss each conflict with the reviewing team to reach a consensus. Document the reason
for the final decision.

Experimental Workflow for Screening in Rayyan
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Caption: Collaborative screening workflow in Rayyan.

Full-Text Review

Objective: To assess the full text of the articles marked as "Include” or "Maybe" against the
inclusion criteria.

Methodology:
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o Retrieve Full Texts: Obtain the full-text PDF for each of the selected articles.

o Upload Full Texts to Rayyan (Optional): Rayyan allows for the upload of PDFs to be
reviewed directly within the platform.

e Full-Text Screening:
o Read the entire article to determine if it meets all inclusion criteria.
o Make a final decision to Include or Exclude.

o For excluded articles, provide a reason for exclusion (e.g., wrong patient population,
wrong intervention, wrong outcome). This is crucial for the PRISMA flow diagram.

e Final List of Included Studies: The articles that pass the full-text review will form the basis for
the data extraction and synthesis phase of the systematic review.

Data Extraction and Synthesis

While Rayyan's primary function is screening, the list of included studies can be exported to be
used in other software for data extraction and analysis (e.g., spreadsheets or more
comprehensive tools like DistillerSR).

Methodology:

o Develop a Data Extraction Form: Create a standardized form to collect relevant information
from each included study. This typically includes study design, patient characteristics,
intervention details, outcomes, and risk of bias assessment.

o Extract Data: Systematically populate the form for each included study. It is recommended
that two reviewers independently extract data to minimize errors.

e Synthesize Findings: Depending on the nature of the extracted data, synthesize the findings
through a narrative summary, tables, or a meta-analysis if the studies are sufficiently
homogeneous.

Signaling Pathway of a Systematic Review Process
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Caption: The PRISMA-based systematic review pathway.

¢ To cite this document: BenchChem. [Application Notes & Protocols for Systematic Literature
Reviews]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206873#how-to-use-savvy-for-systematic-literature-
reviews]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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